Cas no 320422-66-0 ((1E)-1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-N-(3-chloro-2,4-difluorophenyl)methanimine)

• Product name: (1E)-1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-N-(3-chloro-2,4-difluorophenyl)methanimine
• CAS No: 320422-66-0
• MF: C₁₇H₁₁Cl₂F₂N₃
• MW: 366.192148447037
• CID: 5747958
• PubChem ID: 2769339

(1E)-1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-N-(3-chloro-2,4-difluorophenyl)methanimine Chemical and Physical Properties

Names and Identifiers

• Bionet1_002703
• (1E)-1-(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-N-(3-chloro-2,4-difluorophenyl)methanimine
• N-(3-chloro-2,4-difluorophenyl)-1-(5-chloro-1-methyl-3-phenylpyrazol-4-yl)methanimine
• 3-chloro-N-[(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methylene]-2,4-difluoroaniline
• HMS576D05
• AKOS005080668
• 320422-66-0
• 12L-552S
• (1E)-1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-N-(3-chloro-2,4-difluorophenyl)methanimine

• Inchi： 1S/C17H11Cl2F2N3/c1-24-17(19)11(16(23-24)10-5-3-2-4-6-10)9-22-13-8-7-12(20)14(18)15(13)21/h2-9H,1H3/b22-9+
• InChI Key： HRGAWQNKTLJYOK-LSFURLLWSA-N
• SMILES： ClC1=C(/C=N/C2C=CC(=C(C=2F)Cl)F)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 365.0298091g/mol
• Monoisotopic Mass: 365.0298091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.2Ų